Cas no 1825543-56-3 (N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide)

• Product Name: N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide
• CAS No: 1825543-56-3
• MF: C₁₈H₁₃ClN₄O
• MW: 336.775022268295
• CID: 6051715
• PubChem ID: 121524916
• Update Time: 2025-06-08

N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-CHLORO-2-CYANOPHENYL)-2-CYANO-N-(CYCLOPROPYLMETHYL)PYRIDINE-4-CARBOXAMIDE
• 1825543-56-3
• AKOS030734199
• EN300-26599199
• N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide

• Inchi： 1S/C18H13ClN4O/c19-15-4-3-14(9-20)17(8-15)23(11-12-1-2-12)18(24)13-5-6-22-16(7-13)10-21/h3-8,12H,1-2,11H2
• InChI Key： JOZQBJBRDXMAPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)N(C(C1C=CN=C(C#N)C=1)=O)CC1CC1

Computed Properties

• Exact Mass: 336.0777887g/mol
• Monoisotopic Mass: 336.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.8Ų

Additional information on N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide

Professional Introduction to N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide (CAS No. 1825543-56-3)

N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide, identified by its CAS number CAS No. 1825543-56-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features and biological activities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide incorporates several key functional groups, including chloro, cyano, and carboxamide moieties. These groups contribute to the compound's reactivity and potential interactions with biological targets. The presence of the pyridine ring provides a stable aromatic core, which is often exploited in medicinal chemistry for its ability to modulate enzyme activity and receptor binding. The cyclopropylmethyl substituent adds an additional layer of complexity, influencing both the electronic properties and the spatial arrangement of the molecule.

In recent years, there has been a growing interest in developing novel compounds that target specific biological pathways associated with various diseases. N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide has been studied for its potential pharmacological effects, particularly in the context of inhibiting enzymes and receptors involved in inflammation, pain, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit potent activity against certain therapeutic targets, making it a valuable asset in the quest for new therapeutic agents.

The synthesis of N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthetic route typically begins with the preparation of key intermediates such as 5-chloro-2-cyanophenylamine and cyclopropylmethylamine. These intermediates are then coupled via condensation reactions to form the pyridine core, followed by functional group transformations to introduce the cyano and carboxamide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

The pharmacological evaluation of N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated its ability to interact with various enzymes and receptors, suggesting potential therapeutic applications. For instance, the compound has shown inhibitory activity against certain kinases and proteases that are implicated in inflammatory processes. Additionally, its interaction with neurotransmitter receptors has been investigated, indicating a possible role in modulating central nervous system functions.

The structural features of N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide, particularly the presence of multiple heterocyclic rings and functional groups, contribute to its versatility as a pharmacological scaffold. Medicinal chemists have leveraged these structural attributes to design derivatives with enhanced potency and selectivity. By modifying specific regions of the molecule, researchers aim to optimize its pharmacokinetic properties and minimize potential side effects.

In conclusion, N-(N-(5-Chloro-2-cyanophenyl)-2-cyano-N-(cyclopropylmethyl)pyridine-4-carboxamide (CAS No. 1825543-56-3)) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and promising biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutics that address unmet medical needs.